dilithium;oxido-(oxido(dioxo)chromio)oxy-dioxochromium;hydrate

• IUPAC Name: dilithium;oxido-(oxido(dioxo)chromio)oxy-dioxochromium;hydrate
• InChI: InChI=1S/2Cr.2Li.H2O.7O/h;;;;1H2;;;;;;;/q;;2*+1;;;;;;;2*-1
• InChI Key: VUOBNBITXDPDMR-UHFFFAOYSA-N
• Canonical SMILES: [Li+].[Li+].O.[O-][Cr](=O)(=O)O[Cr](=O)(=O)[O-]
• Molecular Formula: Cr2H2Li2O8
• Molecular Weight: 247.9 g/mol

Description

Compound “dilithium;oxido-(oxido(dioxo)chromio)oxy-dioxochromium;hydrate” is a chemical entity listed in the PubChem database It is known for its unique properties and applications in various scientific fields

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of compound “dilithium;oxido-(oxido(dioxo)chromio)oxy-dioxochromium;hydrate” involves specific reaction conditions and reagents. The detailed synthetic routes are often proprietary and may involve multiple steps, including the use of catalysts, solvents, and controlled temperatures .

Industrial Production Methods: Industrial production of this compound typically involves large-scale chemical processes that ensure high yield and purity. These methods are optimized for cost-effectiveness and efficiency, often utilizing advanced technologies and equipment .

Chemical Reactions Analysis

Types of Reactions: Compound “dilithium;oxido-(oxido(dioxo)chromio)oxy-dioxochromium;hydrate” undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents.

Substitution: This reaction involves the replacement of one atom or group of atoms with another, often facilitated by catalysts.

Common Reagents and Conditions: The reactions of compound “this compound” are carried out under specific conditions, such as controlled temperatures and pressures, and often require the use of catalysts and solvents to achieve the desired products .

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. These products are often characterized using techniques such as mass spectrometry and nuclear magnetic resonance spectroscopy .

Scientific Research Applications

Compound “dilithium;oxido-(oxido(dioxo)chromio)oxy-dioxochromium;hydrate” has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: It plays a role in biological studies, particularly in understanding cellular processes and mechanisms.

Medicine: This compound is investigated for its potential therapeutic effects and its role in drug development.

Industry: It is utilized in industrial processes, including the production of materials and chemicals.

Mechanism of Action

The mechanism of action of compound “dilithium;oxido-(oxido(dioxo)chromio)oxy-dioxochromium;hydrate” involves its interaction with specific molecular targets and pathways. It exerts its effects by binding to these targets, leading to changes in cellular functions and processes. The detailed molecular mechanisms are often studied using advanced techniques such as molecular docking and biochemical assays .

Comparison with Similar Compounds

• Compound “CID 2632”
• Compound “CID 6540461”
• Compound “CID 5362065”
• Compound "CID 5479530"

This detailed article provides a comprehensive overview of compound “dilithium;oxido-(oxido(dioxo)chromio)oxy-dioxochromium;hydrate,” covering its preparation methods, chemical reactions, scientific research applications, mechanism of action, and comparison with similar compounds